Cas no 68882-56-4 (Octane,1,8-diisocyanato-2,4-dimethyl-)

• Product Name: Octane,1,8-diisocyanato-2,4-dimethyl-
• CAS No: 68882-56-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 529968
• PubChem ID: 22182940
• Update Time: 2025-04-19

Octane,1,8-diisocyanato-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane,1,8-diisocyanato-2,4-dimethyl-
• 1,8-diisocyanato-2,4-dimethyloctane
• 2,4-dimethyloctane-1,8-diyl diisocyanate
• 68882-56-4
• SCHEMBL1053628
• NS00061648
• EINECS 272-571-6
• DTXSID50988581

• Inchi： 1S/C12H20N2O2/c1-11(5-3-4-6-13-9-15)7-12(2)8-14-10-16/h11-12H,3-8H2,1-2H3
• InChI Key： ULJDCHKHOJHGBW-UHFFFAOYSA-N
• SMILES： O=C=NCC(C)CC(C)CCCCN=C=O

Computed Properties

• Exact Mass: 224.1526
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 306.3°Cat760mmHg
• Flash Point: 124.8°C
• Refractive Index: 1.484
• PSA: 58.86